5-((4-(2-Fluorophenyl)piperazin-1-yl)(phenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

• IUPAC Name: 5-[[4-(2-fluorophenyl)piperazin-1-yl]-phenylmethyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• InChI: InChI=1S/C21H20FN5OS/c22-16-8-4-5-9-17(16)25-10-12-26(13-11-25)18(15-6-2-1-3-7-15)19-20(28)27-21(29-19)23-14-24-27/h1-9,14,18,28H,10-13H2
• InChI Key: LJQOTZYBQINSFE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(C3=CC=CC=C3)C4=C(N5C(=NC=N5)S4)O
• Molecular Formula: C21H20FN5OS
• Molecular Weight: 409.5 g/mol

Description

5-((4-(2-Fluorophenyl)piperazin-1-yl)(phenyl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C21H20FN5OS and its molecular weight is 409.48. The purity is usually 95%.
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Scientific Research Applications

Pharmacokinetics and Metabolism

Compounds with fluorophenyl and piperazine substitutions often undergo complex metabolic pathways, highlighting the importance of studying their pharmacokinetics for therapeutic applications. For instance, N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868), a novel orexin 1 and 2 receptor antagonist developed for insomnia, demonstrated extensive metabolism with significant elimination via feces, pointing to the importance of understanding the metabolic fate of such compounds for effective drug development (Renzulli et al., 2011).

Therapeutic Potential

The therapeutic potential of compounds containing piperazine and fluorophenyl groups extends across various domains. As demonstrated by brivanib alaninate, a prodrug converted to brivanib (a dual inhibitor of VEGF and FGF signaling pathways), such compounds are being explored for the treatment of cancer, showcasing their relevance in developing novel anticancer therapies (Gong et al., 2011).

Psychopharmacology

In psychopharmacology, piperazine-substituted phenothiazines have been studied for their metabolites and degradation, suggesting the significance of these compounds in developing psychiatric medications. The formation of identical metabolites from piperazine- and dimethylamino-substituted phenothiazine drugs in humans, rats, and dogs indicates a shared pathway that could be relevant for designing drugs with improved efficacy and safety profiles (Breyer et al., 1974).